Cas no 1196153-64-6 (4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one)

• Product Name: 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one
• CAS No: 1196153-64-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 1037012
• PubChem ID: 71463752
• Update Time: 2025-10-29

4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one
• 3,4,6,7-tetrahydrobenzimidazol-5-one
• 3,4,6,7-Tetrahydro-5H-benzimidazol-5-one
• DB-348923
• 1196153-64-6
• 3,4,6,7-tetrahydro-5H-benzo[d]imidazol-5-one
• 6,7-DIHYDRO-1H-BENZO[D]IMIDAZOL-5(4H)-ONE
• SCHEMBL21831955
• AB69375
• DTXSID20855670

• MDL： MFCD13189914
• Inchi： 1S/C7H8N2O/c10-5-1-2-6-7(3-5)9-4-8-6/h4H,1-3H2,(H,8,9)
• InChI Key： PEHNFEQTSRMNER-UHFFFAOYSA-N
• SMILES： O=C1CC2=C(CC1)N=CN2

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one

Introduction to 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one (CAS No. 1196153-64-6)

4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one, with the chemical identifier CAS No. 1196153-64-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the benzo[d]imidazole class, a scaffold that is widely recognized for its presence in numerous pharmacologically active molecules. The benzo[d]imidazole core is characterized by a fused ring system consisting of a benzene ring and an imidazole ring, which contributes to its unique electronic and steric properties. These characteristics make it an attractive candidate for further exploration in drug discovery and development.

The structure of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one features a six-membered imidazole ring connected to a benzene ring, with hydroxyl and other functional groups positioned strategically to influence its reactivity and interactions with biological targets. The presence of the hydroxyl group at the 6-position (or 7-position, depending on the tautomerization state) introduces polarity and potential hydrogen bonding capabilities, which are crucial for binding to biological macromolecules such as proteins and enzymes. This structural feature has been exploited in various medicinal chemistry campaigns to modulate binding affinities and selectivity.

In recent years, there has been a surge in research focused on benzo[d]imidazole derivatives due to their demonstrated efficacy in multiple therapeutic areas. The pharmacological significance of this class of compounds stems from their ability to interact with a wide range of biological targets, including enzymes, receptors, and nucleic acids. For instance, certain benzo[d]imidazoles have shown promise as inhibitors of kinases, which are key players in signal transduction pathways associated with cancer and inflammation. The biological activity of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one has been explored in several preclinical studies, where it has exhibited potential as an anti-inflammatory agent by modulating the activity of cyclooxygenase (COX) enzymes.

One of the most compelling aspects of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one is its synthetic accessibility. The compound can be readily synthesized through various organic transformations, including cyclization reactions that involve readily available starting materials. This ease of synthesis has enabled researchers to rapidly modify the core structure by introducing different substituents at various positions. Such modifications can fine-tune the pharmacological properties of the compound, making it an invaluable tool for structure-activity relationship (SAR) studies. For example, replacing the hydroxyl group with other functional groups such as amines or halogens can alter the compound's solubility, metabolic stability, and binding affinity.

The medicinal chemistry applications of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one have been further enhanced by its ability to undergo tautomerization. Tautomerism refers to the equilibrium between two or more structural forms of a molecule that differ only in the position of a proton. In the case of this compound, the interconversion between the 6(7H)-tautomer and other possible forms can influence its reactivity and biological activity. This dynamic behavior has been leveraged to develop molecules with enhanced pharmacological properties by stabilizing specific tautomeric forms through appropriate functional group design.

Recent advancements in computational chemistry have also contributed to the study of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one by enabling high-throughput virtual screening (HTVS) and molecular docking simulations. These techniques allow researchers to rapidly evaluate large libraries of compounds for their potential binding to target proteins without the need for extensive experimental work. Computational studies have suggested that derivatives of this compound may interact with targets involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The imidazole ring's ability to mimic natural amino acid residues has been particularly highlighted as a key interaction motif.

The synthetic pathways for preparing 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one have been refined over time to improve yield and purity. One common approach involves condensation reactions between appropriately substituted benzene derivatives and imidazole precursors under controlled conditions. Catalysts such as Lewis acids or transition metal complexes have been employed to enhance reaction efficiency and selectivity. Additionally, green chemistry principles have been integrated into these synthetic routes by utilizing solvent-free conditions or biodegradable solvents, thereby reducing environmental impact.

The biological evaluation of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one has revealed several promising leads for further development. In vitro assays have demonstrated its ability to inhibit enzymes involved in inflammatory pathways by competing with natural substrates or allosterically modulating enzyme activity. Furthermore, preclinical studies in animal models have shown that certain derivatives exhibit anti-inflammatory effects comparable to those of known therapeutic agents but with improved selectivity profiles. These findings underscore the potential therapeutic value of this compound class.

Another area where benzo[d]imidazole derivatives, including 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one, show promise is in antimicrobial applications. The fused ring system provides a rigid framework that can interact favorably with bacterial cell walls or viral envelopes, leading to inhibitory effects on microbial growth. Research has indicated that modifications at specific positions on the core structure can enhance antimicrobial activity while minimizing toxicity towards host cells. This makes it an attractive candidate for developing novel antibiotics or antiviral agents against resistant strains.

The pharmacokinetic properties of 4,5-Dihydro-1H-benzo[d]imidazol-6(7H)-one have also been thoroughly investigated as part of its development as a drug candidate. Studies using animal models have provided insights into its absorption distribution metabolism excretion (ADME) profile under various conditions. These data are crucial for understanding how the compound behaves within living systems and for optimizing its formulation for clinical use. For instance; modifications aimed at improving oral bioavailability or reducing metabolic clearance have been explored based on these pharmacokinetic findings.

The future direction; research on 4;5-Dihydro-l H-benzo[l d ]imidalzol-l O H -on e (CAS No; l l966153 -64 -66 will likely focus on expanding its therapeutic applications through further derivatization; computational modeling; an d clinical trials; As our understanding o f disease mechanisms grows; new opportunities will emerge f r o m exploiting th e unique structural features o f this compoun d . The integration o f machine learning techniques into drug discovery pipelines may also accelerate th e identification o f novel derivatives with enhanced properties; paving th e way f r o m advanced therapeutics based on ben zod imidazole scaffolds like this one . p>